Cas no 1523397-63-8 (3-(dimethylamino)methylpentanoic acid)

• Product Name: 3-(dimethylamino)methylpentanoic acid
• CAS No: 1523397-63-8
• Molecular Formula: C₈H₁₇NO₂
• Molecular Weight: 159.2260825634
• CID: 5828753
• PubChem ID: 81071810

3-(dimethylamino)methylpentanoic acid Properties

Names and Identifiers

• 3-(dimethylamino)methylpentanoic acid
• 3-[(dimethylamino)methyl]pentanoic acid
• AKOS019641096
• EN300-1706840
• 1523397-63-8

• InChIKey： YKTODNWBKFANPU-UHFFFAOYSA-N
• Inchi： 1S/C8H17NO2/c1-4-7(5-8(10)11)6-9(2)3/h7H,4-6H2,1-3H3,(H,10,11)
• SMILES： OC(CC(CC)CN(C)C)=O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 159.125928785g/mol
• Heavy Atom Count: 11
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids